Cas no 121246-47-7 (Propanedinitrile, [[4-(dimethylamino)-1-naphthalenyl]methylene]-)

Propanedinitrile, [[4-(dimethylamino)-1-naphthalenyl]methylene]- structure
121246-47-7 structure
Product Name:Propanedinitrile, [[4-(dimethylamino)-1-naphthalenyl]methylene]-
CAS No:121246-47-7
MF:C16H13N3
MW:247.294523000717
CID:1212316
PubChem ID:14744932
Update Time:2025-04-20

Propanedinitrile, [[4-(dimethylamino)-1-naphthalenyl]methylene]- Chemical and Physical Properties

Names and Identifiers

    • Propanedinitrile, [[4-(dimethylamino)-1-naphthalenyl]methylene]-
    • 2-[[4-(dimethylamino)naphthalen-1-yl]methylidene]propanedinitrile
    • DTXSID00563544
    • 121246-47-7
    • {[4-(Dimethylamino)naphthalen-1-yl]methylidene}propanedinitrile
    • Inchi: 1S/C16H13N3/c1-19(2)16-8-7-13(9-12(10-17)11-18)14-5-3-4-6-15(14)16/h3-9H,1-2H3
    • InChI Key: RBJODDFRLDLLTG-UHFFFAOYSA-N
    • SMILES: N(C)(C)C1C=CC(/C=C(\C#N)/C#N)=C2C=CC=CC=12

Computed Properties

  • Exact Mass: 247.110947427g/mol
  • Monoisotopic Mass: 247.110947427g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 427
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 50.8Ų
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